Cas no 19359-40-1 (2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide)

• Product Name: 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide
• CAS No: 19359-40-1
• MF: C₁₅H₁₀Cl₃NO₂
• MW: 342.604401111603
• CID: 5172723
• Update Time: 2025-11-01

2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide

• Inchi： 1S/C15H10Cl3NO2/c16-11-6-8-12(9-7-11)19-14(21)15(17,18)13(20)10-4-2-1-3-5-10/h1-9H,(H,19,21)
• InChI Key： NYVXFUCPSANXPE-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC(=CC=1)Cl)=O)(C(C1C=CC=CC=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• XLogP3: 5
• Topological Polar Surface Area: 46.2

Additional information on 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide

Recent Advances in the Study of 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide (CAS: 19359-40-1)

2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide (CAS: 19359-40-1) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dichloro and phenylpropanamide structure, has been the subject of recent studies due to its potential applications in medicinal chemistry and drug development. The purpose of this research brief is to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and reactivity.

In terms of biological activity, preliminary studies have indicated that 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide exhibits promising antimicrobial and antifungal properties. In vitro assays have demonstrated its efficacy against a range of pathogenic microorganisms, including drug-resistant strains. The compound's mechanism of action appears to involve the inhibition of key enzymatic pathways essential for microbial survival, making it a potential candidate for the development of new antimicrobial agents.

Further investigations have explored the compound's potential in cancer therapy. Recent findings suggest that 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide may possess cytotoxic effects against certain cancer cell lines. Studies have shown that the compound induces apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. These findings highlight its potential as a lead compound for the development of novel anticancer drugs, although further in vivo studies are required to validate these effects.

Despite its promising biological activities, challenges remain in the development of 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Researchers are currently exploring derivative compounds and prodrug approaches to enhance its pharmacological profile.

In conclusion, 2,2-dichloro-N-(4-chlorophenyl)-3-oxo-3-phenylpropanamide (CAS: 19359-40-1) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to fully elucidate its mechanisms of action and optimize its properties for clinical use.